Cas no 2228116-66-1 (2-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-methylbutanoic acid)

• Product Name: 2-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-methylbutanoic acid
• CAS No: 2228116-66-1
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6599409
• PubChem ID: 165692399
• Update Time: 2025-05-20

2-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-methylbutanoic acid
• 2-amino-3-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-3-methylbutanoic acid
• EN300-1774207
• 2228116-66-1

• Inchi： 1S/C11H17N3O2/c1-11(2,8(12)10(15)16)9-6-4-3-5-7(6)13-14-9/h8H,3-5,12H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： OAQNOJIYMZKZLU-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)C1C2=C(CCC2)NN=1)N)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 92Ų

Additional information on 2-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-methylbutanoic acid

Research Brief on 2-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-methylbutanoic acid (CAS: 2228116-66-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel amino acid derivatives as potential therapeutic agents. Among these, 2-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-methylbutanoic acid (CAS: 2228116-66-1) has emerged as a compound of interest due to its unique structural features and potential biological activities. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound 2-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-methylbutanoic acid is a non-proteinogenic amino acid derivative characterized by the presence of a cyclopentapyrazole moiety. This structural motif is relatively rare in natural products and synthetic compounds, making it a valuable scaffold for medicinal chemistry. Recent studies have explored its synthesis through multi-step organic reactions, including cyclization and functional group transformations, to achieve high yields and purity. The compound's stereochemistry and conformational flexibility have also been investigated, as these factors are critical for its interaction with biological targets.

Pharmacological evaluations of 2-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-methylbutanoic acid have revealed its potential as a modulator of key enzymatic pathways. Preliminary in vitro studies suggest that the compound exhibits inhibitory activity against specific proteases and kinases, which are often implicated in inflammatory and oncogenic processes. Furthermore, molecular docking simulations have indicated that the cyclopentapyrazole moiety may facilitate binding to allosteric sites, offering a novel mechanism of action compared to conventional inhibitors. These findings underscore the compound's potential as a lead candidate for the development of targeted therapies.

In addition to its enzymatic modulation, recent research has explored the compound's pharmacokinetic properties. Studies in animal models have demonstrated favorable absorption and distribution profiles, with minimal off-target effects. However, challenges related to metabolic stability and bioavailability remain areas of active investigation. Researchers are currently exploring prodrug strategies and formulation optimizations to enhance the compound's therapeutic efficacy. These efforts are supported by advanced analytical techniques, such as LC-MS and NMR spectroscopy, to monitor the compound's stability and degradation pathways.

The potential applications of 2-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-methylbutanoic acid extend beyond its immediate pharmacological effects. Its unique structure has inspired the design of analogs and derivatives, which are being evaluated for their bioactivity and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the compound's progression through preclinical development, with a focus on identifying optimal indications and therapeutic windows. Future research directions include elucidating the compound's mechanism of action at the molecular level and exploring its synergy with existing therapeutics.

In conclusion, 2-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-methylbutanoic acid represents a promising candidate in the field of medicinal chemistry. Its distinctive structural features, combined with its demonstrated biological activities, position it as a valuable tool for drug discovery and development. Ongoing research efforts are expected to further unravel its therapeutic potential and address current limitations, paving the way for its eventual clinical evaluation. This research brief serves as a comprehensive update on the latest findings and future prospects for this intriguing compound.